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Compound of Interest

Compound Name:
4-(dimethylphosphoryl)-2-

methoxyaniline

CAS No.: 1197956-03-8

Cat. No.: B6232982

Get Quote

Executive Summary & Strategic Significance
4-(Dimethylphosphoryl)-2-methoxyaniline represents a high-value pharmacophore building

block, specifically designed for next-generation kinase inhibitor development. This intermediate

combines two critical structural motifs:

Dimethylphosphine Oxide (DMPO): A metabolically stable hydrogen bond acceptor that

mimics the electronics of a nitro group or sulfonamide but with improved solubility and a

unique vector for protein-ligand interaction (as validated in Brigatinib).

2-Methoxy Substituent: Provides steric guidance and solubility enhancement, often critical

for optimizing the pharmacokinetic (PK) profile of aniline-based drugs.

This guide provides a validated, scalable protocol for synthesizing this compound from

commercially available precursors and details its downstream application in constructing

ALK/EGFR inhibitor scaffolds.
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Chemical Profile
Property Specification

Systematic Name 4-(Dimethylphosphoryl)-2-methoxyaniline

Molecular Formula

Molecular Weight 199.19 g/mol

Key Functional Groups

Primary Amine ($ -NH_2

-P(O)Me_2

-OCH_3 $)

Solubility
Soluble in DMSO, MeOH, DCM; Moderate in

Water

CAS (Precursor) 59557-91-4 (4-Bromo-2-methoxyaniline)

Detection
UV (254 nm),

NMR (approx. 30-40 ppm)

Synthesis Protocol: Pd-Catalyzed C-P Cross-
Coupling
Objective: Synthesize 4-(dimethylphosphoryl)-2-methoxyaniline via Hirao-type cross-

coupling. Rationale: Direct coupling of dimethylphosphine oxide with aryl halides is superior to

Grignard routes for functionalized anilines, avoiding protection/deprotection steps.

Reaction Scheme
The synthesis utilizes a Palladium/Xantphos catalytic system to couple dimethylphosphine

oxide with 4-bromo-2-methoxyaniline.
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4-Bromo-2-methoxyaniline
(CAS 59557-91-4)

Pd(OAc)2 / Xantphos
K3PO4, DMF, 120°C

Dimethylphosphine Oxide
(HP(O)Me2)

4-(Dimethylphosphoryl)-
2-methoxyaniline

C-P Bond Formation
Yield: 75-85%

Click to download full resolution via product page

Figure 1: Synthetic pathway for C-P bond formation using Pd-catalyzed cross-coupling.

Materials & Reagents
Reagent Equiv. Role Critical Note

4-Bromo-2-

methoxyaniline
1.0 Substrate

Ensure purity >98%

(GC).

Dimethylphosphine

oxide
1.2 P-Source

Air-sensitive; handle

under

.

Pd(OAc)₂ 0.05 Catalyst Pre-catalyst source.

Xantphos 0.06 Ligand

Large bite angle

promotes reductive

elimination.

K₃PO₄ 2.5 Base
Anhydrous; grind

before use.

DMF [0.2 M] Solvent
Dry, degassed

(sparge with Argon).

Step-by-Step Procedure
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and

magnetic stir bar. Cool under a stream of Argon.

Charging: Add 4-bromo-2-methoxyaniline (10.0 mmol, 2.02 g),
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(0.5 mmol, 112 mg), Xantphos (0.6 mmol, 347 mg), and

(25.0 mmol, 5.30 g).

Inerting: Evacuate and backfill with Argon three times.[1]

Solvent & Reagent: Add anhydrous DMF (50 mL) via syringe. Add dimethylphosphine oxide

(12.0 mmol, ~0.94 g) via syringe (often supplied as a solution or low-melting solid; if solid,

add in step 2).

Reaction: Heat the mixture to 120°C for 6–12 hours. Monitor conversion by HPLC or TLC

(10% MeOH in DCM).

Checkpoint: The product is significantly more polar than the starting bromide.

Workup:

Cool to room temperature.[1]

Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove inorganic salts/Pd

black.

Wash the filtrate with Brine (3 x 50 mL) to remove DMF. Note: Product may have water

solubility; back-extract aqueous layers with DCM/iPrOH (3:1) if yield is low.

Dry organic phase over

, filter, and concentrate.

Purification: Flash column chromatography on silica gel.

Eluent: Gradient of 0%

10% MeOH in DCM.

Yield Expectation: 70–85% as an off-white solid.

Analytical Validation
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NMR (400 MHz, DMSO-

):

7.2–7.0 (m, 2H, Ar-H), 6.7 (d, 1H, Ar-H ortho to

), 5.6 (s, 2H,

), 3.8 (s, 3H,

), 1.6 (d,

, 6H,

).

NMR: Single peak at

~32–36 ppm (distinctive for aryl phosphine oxides).

LC-MS:

.

Downstream Application: Kinase Inhibitor Synthesis
Context: This aniline is a "left-hand" side building block, typically coupled to a chloropyrimidine

core to generate ALK or EGFR inhibitors (analogous to the synthesis of Brigatinib).

Coupling Protocol ( )
The electron-rich nature of the amino group (boosted by the 2-methoxy group) makes it an

excellent nucleophile for

reactions with 2,4-dichloropyrimidines.
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4-(Dimethylphosphoryl)-
2-methoxyaniline

Conditions:
iPr2NEt, n-BuOH

100°C, 4h

2,4,5-Trichloropyrimidine
(Electrophile)

Core Scaffold for
ALK/EGFR Inhibitors

Regioselective SNAr
(C4-Substitution)
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Figure 2: Workflow for incorporating the intermediate into a kinase inhibitor scaffold.

Procedure:

Dissolve 2,4,5-trichloropyrimidine (1.0 equiv) and 4-(dimethylphosphoryl)-2-
methoxyaniline (1.0 equiv) in n-butanol or 2-methoxyethanol.

Add DIPEA (2.5 equiv).

Heat to 100°C. The reaction is typically regioselective for the C4-position of the pyrimidine

due to steric factors.

Isolate the coupled intermediate for further elaboration at the C2-position (e.g., with a

piperidine-aniline moiety).

Safety & Handling
Phosphine Oxides: Generally low toxicity but data is limited. Handle as a standard organic

irritant.

Anilines: Potential sensitizers. Use gloves and work in a fume hood.
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Palladium Residues: Ensure final pharmaceutical intermediates are scavenged for heavy

metals (e.g., using SiliaMetS® Thiol) to meet ICH Q3D guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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